Cas no 176219-04-8 (Omeprazole N-Oxide)

• Product Name: Omeprazole N-Oxide
• CAS No: 176219-04-8
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• MDL: MFCD08274751
• CID: 136771
• PubChem ID: 10992053
• Update Time: 2025-09-22

Omeprazole N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxido-2-pyridinyl)methyl]sulfinyl]-
• Omeprazole N-Oxide
• 4-methoxy-2-[[(RS)-(5-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl]-3,5-dimethylpyridine 1-oxide
• Omeprazole Related Compound E
• 4-Methoxy-2-(((5-methoxy-1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-3,5-dimethylpyridine 1-oxide
• 6-methoxy-2-[(4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methylsulfinyl]-1H-benzimidazole
• (R)-4-methoxy-2-(((5-methoxy-1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-3,5-dimethylpyridine 1-oxide
• 4-METHOXY-2-[[(RS)-5(METHOXY-1H-BENZIMIDAZOL-2-YL) SULFINYL] METHYL]-3,5-DIMETHYLPYRIDINE 1-OXIDE
• 4-Methoxy-2-{[(RS)-(5-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl}-3,5-dimethylpyridine 1-oxide
• 6-Methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxido-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole
• OMEPRAZOL-N-OXIDE
• Omeprazole Impurity E
• Esomeprazole impurity E
• Omeprazole EP Impurity E
• Esomeprazole EP Impurity B
• Esomeprazole EP Impurity E
• Esomeprazole Magnesium Impurity
• EsoMeprazole related substance E
• Omeprazole-N-oxide
• 4-METHOXY-2-(((RS)-(5-METHOXY-1H-BENZIMIDAZOL-2-YL)SULFINYL)METHYL)-3,5-DIMETHYLPYRIDINE 1-OXIDE
• Q27279603
• FT-0673286
• UNII-H3W21KSG6H
• AS-39368
• MFCD08274751
• 1H-BENZIMIDAZOLE, 6-METHOXY-2-(((4-METHOXY-3,5-DIMETHYL-1-OXIDO-2-PYRIDINYL)METHYL)SULFINYL)-
• AKOS015911758
• SCHEMBL2814996
• OMEPRAZOLE IMPURITY E [EP IMPURITY]
• 4-methoxy-2-(((5-methoxy-1H-benzimidazole-2-yl)sulphinyl)methyl)-3,5-dimethylpyridine 1-oxide
• OMEPRAZOLE MAGNESIUM IMPURITY E [EP IMPURITY]
• SY073633
• 1427498-68-7
• 176219-04-8
• AM84622
• H3W21KSG6H
• 1H-Benzimidazole, 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxido-2-pyridinyl)methyl]sulfinyl]-
• (+/-)-OMEPRAZOLE-N-OXIDE
• BCP21298
• AC-26337
• J-011171
• 4-Methoxy-2-(((5-methoxy-1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-3,5-dimethylpyridine1-oxide
• Omeprazole-1-oxide
• 5-METHOXY-2-[((4-METHOXY-3,5-DIMETHYL-1-OXIDO-2-PYRIDINYL)METHYL)SULFINYL]-BENZIMIDAZOLE
• OMEPRAZOLE MAGNESIUM IMPURITY, OMEPRAZOLE N-OXIDE- [USP IMPURITY]
• 4-Methoxy-2-[[(RS)-(5-methoxy-1H-benzimidazol-2-yl)sulphinyl]methyl]-3,5-dimethylpyridine 1-Oxide (Omeprazole N-Oxide)
• A1-03338
• 4-Methoxy-2-[[(5-methoxy-2-benzimidazolyl)sulfinyl]methyl]-3,5-dimethylpyridine 1-Oxide
• OMEPRAZOLE IMPURITY E (EP IMPURITY)
• OMEPRAZOLE MAGNESIUM IMPURITY E (EP IMPURITY)
• OMEPRAZOLE MAGNESIUM IMPURITY, OMEPRAZOLE N-OXIDE-[USP IMPURITY]
• OMEPRAZOLE MAGNESIUM IMPURITY, OMEPRAZOLE N-OXIDE-(USP IMPURITY)

• MDL： MFCD08274751
• Inchi： 1S/C17H19N3O4S/c1-10-8-20(21)15(11(2)16(10)24-4)9-25(22)17-18-13-6-5-12(23-3)7-14(13)19-17/h5-8H,9H2,1-4H3,(H,18,19)
• InChI Key： QZVDQETYNOBUPJ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=C(C(C)=C[N+]=1[O-])OC)=O

Computed Properties

• Exact Mass: 361.11000
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: 173-175°C
• Boiling Point: 697.5±65.0 °C at 760 mmHg
• Flash Point: 375.6±34.3 °C
• Refractive Index: 1.662
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 108.88000
• LogP: 3.79890
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Omeprazole N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Refrigerator